Cas no 655256-70-5 (3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene)

• Product Name: 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene
• CAS No: 655256-70-5
• MF: C₁₅H₁₂BrNO₂S
• MW: 350.230281829834
• MDL: MFCD04114783
• CID: 500894
• PubChem ID: 2771785
• Update Time: 2025-08-05

3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• 1-bromo-3-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
• 1-bromo-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]Benzene
• 3-[4-(4-METHOXY-PHENYL)-5-THIOPHEN-3-YL-IMIDAZOL-1-YL]-PROPIONIC ACID
• 1-bromo-3-(isocyano(tosyl)methyl)benzene
• 1-bromo-3-{isocyano[(4-methylbenzene)sulfonyl]methyl}benzene
• 3-BROMO-1-[ISOCYANO-(TOLUENE-4-SULFONYL)-METHYL]-BENZENE
• a-Tosyl-(3-bromobenzyl)isocyanide
• [1-(3-Bromophenyl)-1-tosyl]methyl isocyanide
• DVWQTDDROHVAFJ-UHFFFAOYSA-N
• DTXSID50378084
• 1-Bromo-3-[isocyano(4-methylbenzenesulfonyl)methyl]benzene
• FT-0604148
• (3-Bromophenyl)(isocyano)methyl 4-methylphenyl sulfone
• A8886
• AKOS005257436
• SCHEMBL571272
• AB18977
• 655256-70-5
• 3-Bromo-1-[isocyano(toluene-4-sulfonyl)methyl]benzene
• 3-Bromo-1-[isocyano-(toluene-4-sulfonyl)methyl]benzene
• AS-40496
• 1-Bromo-3-[isocyano(4-methylbenzene-1-sulfonyl)methyl]benzene
• MFCD04114783
• 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene

• MDL： MFCD04114783
• Inchi： 1S/C15H12BrNO2S/c1-11-6-8-14(9-7-11)20(18,19)15(17-2)12-4-3-5-13(16)10-12/h3-10,15H,1H3
• InChI Key： DVWQTDDROHVAFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C([N+]#[C-])S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 348.97700
• Monoisotopic Mass: 348.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 42.52000
• LogP: 4.46080

3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene Security Information

• Storage Condition：Sealed in dry,2-8°C(BD29340)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene

Recent Advances in the Study of 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene (CAS: 655256-70-5)

The compound 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene (CAS: 655256-70-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene as a key intermediate in the synthesis of biologically active molecules. Its isocyano and sulfonyl functional groups make it a valuable building block for the construction of heterocyclic compounds, which are often found in pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In addition to its synthetic applications, researchers have explored the biological activity of 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene itself. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory responses. These findings, reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, indicate its potential as a lead compound for the development of anti-inflammatory agents.

The mechanism of action of 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene is currently under investigation. Computational modeling studies have proposed that its sulfonyl group may interact with key amino acid residues in target proteins, while the isocyano moiety could participate in covalent binding. These insights, published in a 2023 ACS Chemical Biology paper, provide a foundation for further structure-activity relationship (SAR) studies.

From a safety and pharmacokinetics perspective, recent preclinical evaluations have shown that 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene exhibits favorable stability profiles in physiological conditions. However, researchers caution that its reactive isocyano group may require further modification to improve selectivity and reduce potential off-target effects. These considerations were highlighted in a 2023 review article in Expert Opinion on Drug Discovery.

Looking ahead, the scientific community anticipates that 3-Bromo-1-isocyano-(toluene-4-sulfonyl)-methyl-benzene will continue to serve as an important tool in medicinal chemistry. Its unique combination of functional groups offers multiple points for structural diversification, making it particularly valuable for fragment-based drug discovery approaches. Ongoing research efforts are focused on optimizing its properties and exploring its applications in targeting emerging therapeutic areas.